3-{4-[(5-chlorothiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(furan-2-yl)pyridazine

• IUPAC Name: 3-[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-6-(furan-2-yl)pyridazine
• InChI: InChI=1S/C16H15ClN4O3S2/c17-14-4-6-16(25-14)26(22,23)21-9-7-20(8-10-21)15-5-3-12(18-19-15)13-2-1-11-24-13/h1-6,11H,7-10H2
• InChI Key: YGLVUOYHSIFYTH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C16H15ClN4O3S2
• Molecular Weight: 410.9 g/mol

Description

The compound “3-{4-[(5-chlorothiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(furan-2-yl)pyridazine” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a pyridazine ring, a furan ring, and a thiophene ring. The molecule also contains a sulfonyl group attached to the piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The InChI code for a similar compound, 1-[(5-chlorothiophen-2-yl)sulfonyl]piperazine, is 1S/C8H11ClN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2. This gives us some insight into the structure of the compound, but the exact structure for the requested compound is not available in the retrieved data.

Scientific Research Applications

3-PFP-5-CTS has been extensively studied for its potential applications in drug discovery and development. It has been used as a scaffold for the synthesis of various organic molecules, including drugs and drug-like molecules. Additionally, it has been used in the synthesis of various organic catalysts and in the synthesis of organic polymers. Furthermore, it has been used in the synthesis of various polymeric materials and as a building block for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 3-PFP-5-CTS is not well understood. However, it is believed to interact with various biological targets, including proteins, enzymes, and other molecules. It is thought to interact with these targets through hydrogen bonding, electrostatic interactions, and other non-covalent interactions. Additionally, it is believed to interact with various enzymes, such as cytochrome P450 enzymes, and with other molecules, such as DNA, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-PFP-5-CTS are not well understood. However, it is believed to interact with various biological targets, including proteins, enzymes, and other molecules. It is thought to interact with these targets through hydrogen bonding, electrostatic interactions, and other non-covalent interactions. Additionally, it is believed to interact with various enzymes, such as cytochrome P450 enzymes, and with other molecules, such as DNA, to modulate their activity.

Advantages and Limitations for Lab Experiments

The use of 3-PFP-5-CTS in lab experiments has several advantages. It is a relatively inexpensive and readily available compound, and it can be synthesized in high yields. Additionally, it is a versatile compound and can be used as a building block for the synthesis of various organic molecules. Furthermore, it has been extensively studied for its potential applications in drug discovery and development.
However, there are some limitations associated with the use of 3-PFP-5-CTS in lab experiments. For example, the exact mechanism of action is not well understood, and the biochemical and physiological effects of this compound are not well characterized. Additionally, it is not well-suited for use in high-throughput screening assays, as it is not soluble in aqueous solutions.

Future Directions

The potential future applications of 3-PFP-5-CTS are numerous. Further research is needed to more fully understand the biochemical and physiological effects of this compound. Additionally, further research is needed to develop new synthesis methods for this compound, as well as to develop new applications for it. Additionally, further research is needed to develop new methods for the high-throughput screening of this compound, as well as to develop new drug-like molecules based on this scaffold. Finally, further research is needed to develop new methods for the synthesis of polymeric materials based on this scaffold.

Synthesis Methods

The most common method of synthesizing 3-PFP-5-CTS is by the reaction of 5-chlorothiophen-2-yl sulfonyl chloride and piperazine in the presence of a base. The reaction is typically carried out in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction yields the desired product in high yields, typically in the range of 70-90%.